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Compound of Interest

Compound Name: 2-Methoxy-2-octen-4-one

Cat. No.: B15481188

In-depth Technical Guide: 2-Methoxy-2-octen-4-
one

For the Attention of Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide serves to consolidate the currently available scientific and technical data
on the chemical compound 2-Methoxy-2-octen-4-one. Despite a comprehensive search of
scientific literature and chemical databases, it has been determined that there is a significant
lack of published experimental data regarding its physical and chemical properties, synthesis,
reactivity, and biological activity. This document presents the available computed data and
identifies a notable gap in the scientific understanding of this compound, highlighting
opportunities for future research.

Chemical Identity and Computed Properties

2-Methoxy-2-octen-4-one is an organic compound classified as an enone. The available
information, primarily from computational models, provides a basic chemical profile.

Table 1: Computed Physicochemical Properties of 2-Methoxy-2-octen-4-one[1]
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Property Value Source

Molecular Formula CoH1602 PubChem
Molecular Weight 156.22 g/mol PubChem
IUPAC Name (22)-2-methoxyoct-2-en-4-one PubChem
CAS Number 24985-48-6 PubChem
Canonical SMILES CCCcCC(=0)Cc=C(Cc)oC PubChem

InChl=1S/C9H1602/c1-4-5-6-

InChl 9(10)7-8(2)11-3/h7H,4-6H2,1- PubChem
3H3/b8-7-
FXMJIPAZSMVEADT-
InChlKey PubChem
FPLPWBNLSA-N
XLogP3 1.9 PubChem
Hydrogen Bond Donor Count 0 PubChem
Hydrogen Bond Acceptor
2 PubChem
Count
Rotatable Bond Count 5 PubChem
Exact Mass 156.115029749 PubChem
Monoisotopic Mass 156.115029749 PubChem
Topological Polar Surface Area  26.3 A2 PubChem
Heavy Atom Count 11 PubChem
Complexity 148 PubChem

Experimental Data: A Notable Absence

A thorough search of scientific databases and literature reveals a significant lack of
experimentally determined data for 2-Methoxy-2-octen-4-one. Key physical properties such as
boiling point, melting point, density, and solubility have not been empirically reported.

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b15481188?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15481188?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Furthermore, there are no published studies detailing its synthesis, reactivity, or spectroscopic
analysis (e.g., NMR, IR, Mass Spectrometry).

This absence of foundational experimental data presents a considerable challenge for its
potential application and further research.

Synthesis and Reactivity

There are no specific, documented experimental protocols for the synthesis of 2-Methoxy-2-
octen-4-one. General synthetic routes for a,3-unsaturated ketones are well-established in
organic chemistry, but their direct applicability to this specific methoxy-substituted enone has
not been described. The reactivity of this compound is also undocumented, though it would be
expected to undergo reactions typical of enones, such as Michael additions and reactions at
the carbonyl group.

Biological Activity and Signaling Pathways

Currently, there is no available information in the scientific literature regarding the biological
activity of 2-Methoxy-2-octen-4-one. Consequently, no signaling pathways associated with
this compound have been identified or described. This lack of data prevents any meaningful
discussion of its potential pharmacological or toxicological effects.

Future Research Directions

The profound lack of information on 2-Methoxy-2-octen-4-one highlights a clear opportunity
for foundational chemical research. The following experimental avenues are proposed to build
a comprehensive understanding of this compound.

Logical Workflow for Future Investigation

To address the current knowledge gap, a systematic investigation is required. The following
workflow outlines the necessary experimental steps.
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Phase 1: Synthesis and Characterization

Chemical Synthesis

Purification and Isolation

Spectroscopic Analysis
(NMR, IR, MS)

Phase 2: Physicochemical Properties

Determination of Boiling Point,
Melting Point, Density, Solubility

Phase 3: Biological Screening

In Vitro Biological Assays
(e.g., Cytotoxicity, Enzyme Inhibition)

Identification of Biological 'Hits'

Click to download full resolution via product page

Proposed Experimental Workflow for 2-Methoxy-2-octen-4-one.

Conclusion

While computational data provides a preliminary identification of 2-Methoxy-2-octen-4-one,
there is a critical absence of empirical data. This guide underscores the need for fundamental
research to synthesize, characterize, and evaluate the properties and activities of this

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b15481188?utm_src=pdf-body-img
https://www.benchchem.com/product/b15481188?utm_src=pdf-body
https://www.benchchem.com/product/b15481188?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15481188?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

compound. Without such foundational studies, its potential for applications in research, drug
development, and other scientific fields remains unknown. The scientific community is
encouraged to undertake the experimental work necessary to fill this knowledge void.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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